Cas no 23906-97-0 (Tetra-N-octylphosphonium Bromide)

• Product Name: Tetra-N-octylphosphonium Bromide
• CAS No: 23906-97-0
• MF: C₃₂H₆₈BrP
• MW: 563.760090827942
• MDL: MFCD00210101
• CID: 268224
• PubChem ID: 87577391
• Update Time: 2025-11-02

Tetra-N-octylphosphonium Bromide Chemical and Physical Properties

Names and Identifiers

• Phosphonium,tetraoctyl-, bromide (1:1)
• TETRA-N-OCTYLPHOSPHONIUM BROMIDE
• tetraoctylphosphanium,bromide
• Tetra-n-octylphosphonium-Kation
• Tetraoctylphosphonium
• Tetraoctylphosphonium bromide
• Cyphos 166
• Cyphos IL 166
• Tetra-n-octylphosphoniumBromide
• tetraoctylphosphanium bromide
• DSSTox_RID_82629
• DSSTox_CID_27876
• DSSTox_GSID_47900
• QVBRLOSUBRKEJW-UHFFFAOYSA-M
• Tox21_200576
• VZ33794
• I14-9
• Tetra-N-octylphosphonium Bromide

• MDL： MFCD00210101
• Inchi： 1S/C32H68P.BrH/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;/h5-32H2,1-4H3;1H/q+1;/p-1
• InChI Key： QVBRLOSUBRKEJW-UHFFFAOYSA-M
• SMILES： [Br-].[P+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 562.42400
• Monoisotopic Mass: 562.424
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 34
• Rotatable Bond Count: 28
• Complexity: 281
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 42.0 to 46.0 deg-C
• Boiling Point: °Cat760mmHg
• Flash Point: >230 °F
• PH: <3 (50g/l, H2O)
• Stability/Shelf Life: hygroscopic
• PSA: 13.59000
• LogP: 9.45000
• Solubility: Not determined

Tetra-N-octylphosphonium Bromide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 3261 8
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：3-10
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials
• Catalysts and Inorganic Chemicals Catalysts

Additional information on Tetra-N-octylphosphonium Bromide

Comprehensive Guide to Tetra-N-octylphosphonium Bromide (CAS No. 23906-97-0): Properties, Applications, and Market Insights

Tetra-N-octylphosphonium Bromide (CAS No. 23906-97-0) is a quaternary phosphonium salt with significant applications in industrial and research fields. This compound, often abbreviated as TOPB, is known for its unique chemical properties, including its role as a phase-transfer catalyst and its utility in organic synthesis. With the increasing demand for efficient catalysts and specialty chemicals, Tetra-N-octylphosphonium Bromide has garnered attention in both academic and industrial settings.

The molecular structure of Tetra-N-octylphosphonium Bromide consists of a central phosphorus atom bonded to four octyl groups and a bromide ion. This configuration imparts excellent solubility in organic solvents, making it a versatile reagent in synthetic chemistry. Researchers often explore its use in green chemistry applications, where it serves as an alternative to traditional, less environmentally friendly catalysts. The growing emphasis on sustainable chemical processes has further amplified interest in this compound.

One of the primary applications of Tetra-N-octylphosphonium Bromide is in phase-transfer catalysis (PTC), a technique widely used to accelerate reactions between reactants in immiscible phases. Its effectiveness in PTC has made it a valuable tool in pharmaceuticals, agrochemicals, and material science. For instance, it is employed in the synthesis of active pharmaceutical ingredients (APIs), where high purity and efficiency are critical. The compound’s ability to facilitate reactions under mild conditions aligns with the industry’s shift toward energy-efficient processes.

Beyond catalysis, Tetra-N-octylphosphonium Bromide is also studied for its potential in ionic liquids and electrolyte formulations. Its thermal stability and ionic conductivity make it a candidate for advanced battery technologies, a topic of high relevance given the global push for renewable energy storage solutions. Researchers are investigating its role in improving the performance of next-generation batteries, which could revolutionize the energy sector.

The market for Tetra-N-octylphosphonium Bromide is influenced by trends in specialty chemicals and high-performance materials. As industries seek more efficient and sustainable alternatives, the demand for phosphonium-based compounds is expected to rise. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards to meet the needs of diverse applications. Additionally, regulatory frameworks emphasizing environmental safety are driving innovation in the synthesis and use of such compounds.

In summary, Tetra-N-octylphosphonium Bromide (CAS No. 23906-97-0) is a multifaceted compound with broad applications in catalysis, energy storage, and material science. Its compatibility with green chemistry principles and its role in advancing sustainable technologies underscore its importance in modern chemical research and industry. As scientific and industrial communities continue to explore its potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in chemistry and technology today.